
Personal protective equipment for handling 1-
Ethyl-2,4-dinitrobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Ethyl-2,4-dinitrobenzene

Cat. No.: B186726 Get Quote

Essential Safety and Handling Guide for 1-Ethyl-2,4-
dinitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and

disposal plans for handling 1-Ethyl-2,4-dinitrobenzene (CAS RN: 1204-29-1). Adherence to

these procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties
1-Ethyl-2,4-dinitrobenzene is a pale yellow crystalline solid belonging to the nitrobenzene

family.[1] It is recognized for its strong odor and is classified as toxic and harmful if inhaled or

ingested.[1] It is also a known skin and eye irritant.[1] As with many multi-nitrated organic

compounds, it should be treated as potentially explosive, especially when subjected to shock,

pressure, or high temperatures.
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Property Value Source

CAS Number 1204-29-1 [2][3][4]

Molecular Formula C8H8N2O4 [1][3][4][5]

Molecular Weight 196.16 g/mol [1][5]

Boiling Point 304.6°C at 760 mmHg [1]

Melting Point 57-57.8 °C [2]

Density ~1.34 g/cm³ [1][2]

Flash Point 143.4°C [1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,

or skin/eye contact.

Protection Type Required PPE
Specifications and Best
Practices

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

Goggles must be worn at all

times. A face shield is required

when there is a risk of

splashing or when handling

larger quantities.[6]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®), a

flame-resistant lab coat, and

closed-toe shoes.

Inspect gloves for integrity

before each use. Promptly

remove and replace

contaminated clothing.[7]

Respiratory Protection

An air-purifying respirator with

appropriate cartridges for

organic vapors and

particulates.

Required when engineering

controls cannot maintain

exposure below acceptable

limits or during spill cleanup.[6]
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Operational Plan: Step-by-Step Handling Protocol
All work with 1-Ethyl-2,4-dinitrobenzene must be conducted in a designated area, such as a

chemical fume hood with certified proper functioning.[6]

Preparation:

Restrict Access: Ensure only authorized personnel are in the laboratory.

Emergency Preparedness: Confirm that an emergency shower, eyewash station, and

appropriate fire extinguisher are readily accessible.[7]

Minimize Quantities: Use the smallest amount of the chemical necessary for the procedure.

[8][9]

Clear Workspace: Remove all unnecessary equipment and flammable materials from the

work area.[8][9]

Handling:

Don PPE: Put on all required personal protective equipment before handling the chemical.

Grounding: Use in a well-ventilated place and ensure that all equipment is properly grounded

to prevent static discharge.[10]

Avoid Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[8]

Controlled Dispensing: Dispense the chemical carefully to avoid generating dust or aerosols.

Container Management: Keep containers tightly closed when not in use.

Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment after

use.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Disposal Plan
1-Ethyl-2,4-dinitrobenzene and its contaminated materials are considered hazardous waste

and must be disposed of according to institutional and regulatory guidelines.

Waste Collection:

Segregation: Collect all waste containing 1-Ethyl-2,4-dinitrobenzene in a dedicated,

properly labeled, and sealed hazardous waste container.[10]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name, and associated hazards (Toxic, Flammable, Potentially Explosive).

Disposal Procedure:

Professional Disposal: Arrange for disposal through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

Incineration: High-temperature incineration is a common disposal method for dinitrobenzene

compounds.[11]

Landfill Prohibition: Do not dispose of this chemical in standard laboratory trash or down the

drain.

Emergency Procedures
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Emergency Situation Action

Spill

Evacuate the immediate area. If safe to do so,

contain the spill with an inert absorbent material.

Do not attempt cleanup of large spills without

proper training and equipment. Contact your

EHS office immediately.[7]

Fire
Use a dry chemical, foam, or carbon dioxide

extinguisher. Do not use water.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove contaminated clothing. Seek medical

attention.[12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[12]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.
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Preparation Phase

Handling Phase

Cleanup and Disposal Phase

Start: Review SDS and SOPs

Don Appropriate PPE

Prepare and Clear Workspace

Verify Emergency Equipment

Work in Chemical Fume Hood

Proceed to Handling

Dispense Chemical Carefully

Perform Experimental Procedure

Securely Close Container

Decontaminate Equipment and Surfaces

Proceed to Cleanup

Segregate and Label Hazardous Waste

Store Waste for Professional Disposal

Remove and Dispose of PPE

Wash Hands Thoroughly

End

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Ethyl-2,4-dinitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b186726?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://commonchemistry.cas.org/detail?cas_rn=1204-29-1
https://wap.guidechem.com/msds/1204-29-1.html
https://wap.guidechem.com/encyclopedia/1-ethyl-2-4-dinitrobenzene-dic266439.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-2_4-dinitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-2_4-dinitrobenzene
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://nj.gov/health/eoh/rtkweb/documents/fs/0777.pdf
https://research.wayne.edu/oehs/chemical/19-009s_sop-explosives_ada.docx
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/81-explosives
https://echa.europa.eu/registration-dossier/-/registered-dossier/14701/9
https://www.ncbi.nlm.nih.gov/books/NBK593807/
https://www.ncbi.nlm.nih.gov/books/NBK593807/
https://cameochemicals.noaa.gov/chemical/8572
https://www.benchchem.com/product/b186726#personal-protective-equipment-for-handling-1-ethyl-2-4-dinitrobenzene
https://www.benchchem.com/product/b186726#personal-protective-equipment-for-handling-1-ethyl-2-4-dinitrobenzene
https://www.benchchem.com/product/b186726#personal-protective-equipment-for-handling-1-ethyl-2-4-dinitrobenzene
https://www.benchchem.com/product/b186726#personal-protective-equipment-for-handling-1-ethyl-2-4-dinitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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